Liquid crystalline amides: linear arrangement of rod-like molecules by lateral intermolecular hydrogen bonding and molecular shape effect†
Journal of Materials Chemistry Pub Date: 2004-09-27 DOI: 10.1039/B408672D
Abstract
Bent- and straight-rod shaped liquid crystalline
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